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Compound of Interest

Compound Name:
Hydroxyethyl erucamidopropyl

dimonium chloride

CAS No.: 581089-19-2

Cat. No.: B8249773

Get Quote

Executive Summary
Hydroxyethyl Erucamidopropyl Dimonium Chloride (CAS: 581089-19-2) is a high-

molecular-weight quaternary ammonium compound derived from erucic acid (C22:1

13).[1][2][3] Its structural integrity is critical for its performance as a conditioning agent and
emulsifier in pharmaceutical and personal care formulations. This guide provides a definitive
spectroscopic framework for validating the chemical identity, isomeric purity (cis-alkene
retention), and quaternary substitution efficiency of this molecule.

Chemical Identity & Structural Logic
To interpret spectra accurately, one must first deconstruct the molecule into its magnetically

and vibrationally distinct domains.

IUPAC Name: 1-Propanaminium,

-(2-hydroxyethyl)-
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-dimethyl-3-[(1-oxo-13-docosenyl)amino]-, chloride.

Molecular Formula:

Molecular Weight: ~503.25 g/mol (Cation mass)

Key Structural Domains:

Lipophilic Tail: C22 erucyl chain containing a cis-13 double bond.

Linker: Amidopropyl moiety providing hydrolytic stability and hydrogen bonding potential.

Hydrophilic Head: Quaternary ammonium center with a hydroxyethyl substituent.

Synthesis Context for Impurity Profiling
The molecule is typically synthesized via the amidation of erucic acid with

dimethylaminopropylamine (DMAPA), followed by quaternization with 2-chloroethanol.

Critical Impurities: Residual DMAPA, free erucic acid, and amine hydrochloride salts.

Structural Visualization & Assignment Map
The following diagram maps the chemical structure to specific spectroscopic signals.
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Figure 1: Structural segmentation of Hydroxyethyl Erucamidopropyl Dimonium Chloride for

spectroscopic assignment.

Spectroscopic Characterization Protocols
Fourier Transform Infrared Spectroscopy (FTIR)
FTIR is the primary tool for confirming functional group conversion (Amine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b8249773/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-hydroxyethyl-erucamidopropyl-dimonium-chloride
https://www.benchchem.com/product/b8249773/docs?utm_src=pdf-body#spectroscopic-characterization-of-hydroxyethyl-erucamidopropyl-dimonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quat) and retention of the amide bond.

Experimental Protocol:

Sample Prep: Dissolve 10 mg of sample in CHCl

for liquid cell analysis or use ATR (Attenuated Total Reflectance) on the neat waxy solid.

Parameters: 32 scans, 4 cm

resolution, range 4000–600 cm

.

Diagnostic Peak Table:
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Functional Group
Wavenumber (cm

)
Assignment Note

O-H Stretch 3250–3450 (broad)

Terminal hydroxyethyl group.

Broadening indicates H-

bonding.

Amide A (N-H) ~3300
Often overlaps with O-H; sharp

shoulder may be visible.

C-H Stretch (sp

)
3005

Weak band specific to the cis-

alkene in the erucyl tail.

C-H Stretch (sp

)
2920, 2850

Strong

antisymmetric/symmetric CH

stretching (fatty chain).

Amide I (C=O) 1640–1655
Carbonyl stretch; key indicator

of amide bond integrity.

Amide II (N-H) 1540–1560
N-H bending; confirms

secondary amide.

Quaternary N ~960, ~910
C-N stretching modes (often

weak/obscured).

Interpretation: The presence of the Amide I/II bands confirms the linker stability. The O-H

stretch distinguishes this molecule from non-hydroxylated analogs (e.g., standard alkyl quats).

Nuclear Magnetic Resonance ( H NMR)
Proton NMR provides the definitive "fingerprint" and allows for quantitative purity analysis (e.g.,

mole ratio of tail to head group).

Experimental Protocol:

Solvent: CDCl
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(Deuterated Chloroform) or MeOD (Methanol-d4). CDCl

is preferred for resolving the amide proton.

Concentration: ~15-20 mg in 0.6 mL solvent.

Acquisition: 500 MHz instrument, 64 scans, 30° pulse angle, 2s relaxation delay.

Detailed Assignment (

H, 500 MHz, CDCl

):
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

0.88
Triplet (

)
3H Terminal -CH End of erucyl tail.

1.20 – 1.40
Multiplet (

)
~26H

Bulk -CH

-

Fatty acid chain

methylene

envelope.

1.55 – 1.65
Multiplet (

)
2H

-CH

(Acid side)

Methylene

to carbonyl.

1.95 – 2.05
Multiplet (

)
4H

Allylic -CH

-

Protons adjacent

to the double

bond.

2.00 – 2.10
Multiplet (

)
2H

Propyl

-CH

Central

methylene of the

amidopropyl

linker.

2.15 – 2.25
Triplet (

)
2H

-CH

(C=O)

Methylene

to carbonyl.

3.25 – 3.35
Singlet (

)
6H

N

-(CH

)

Diagnostic:

Quaternary

methyls. Sharp

singlet.

3.30 – 3.40 Multiplet 2H

Propyl

-CH

(Amide)

Methylene

adjacent to

Amide N.
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3.60 – 3.70 Multiplet 2H

Propyl

-CH

(Quat)

Methylene

adjacent to

Quaternary N.

3.70 – 3.80 Multiplet 2H

HO-CH

-CH

-N

Ethyl group

methylene

adjacent to N.

4.05 – 4.15 Broad/Triplet 2H

HO-CH

-CH

-

Methylene

adjacent to

Oxygen.

5.30 – 5.40 Multiplet 2H -CH=CH-

Diagnostic: Vinyl

protons of erucyl

tail.

7.90 – 8.10
Broad (

)
1H Amide -NH-

Exchangeable;

may disappear in

MeOD.

Critical Quality Check: The integration ratio of the Vinyl protons (5.34 ppm) to the Quaternary

Methyls (3.30 ppm) must be 2:6 (or 1:3). A lower ratio for the vinyl protons suggests

hydrogenation or impurity with saturated fatty acids (e.g., behenyl).

Mass Spectrometry (ESI-MS)
Electrospray Ionization (ESI) in positive mode is ideal for confirming the cationic mass.

Theoretical Cation Mass (

): 503.45 Da (calculated for C

H

N
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O

).

Observed Peaks:

503.5: Molecular ion

.

525.5: Sodium adduct

(rare for quats, usually just M+).

Fragmentations: Loss of the hydroxyethyl group or cleavage at the amide bond may be

observed at higher collision energies.

Impurity Profiling Workflow
To ensure the material meets pharmaceutical/cosmetic grade standards, specifically check for

Free Amine (precursor).

Method:

H NMR Analysis of the N-Methyl Region.

Quaternary Signal: 3.25–3.35 ppm (Sharp Singlet).

Tertiary Amine Signal (Impurity): ~2.2–2.3 ppm (Singlet).

Calculation:

Characterization Logic Diagram
The following flowchart illustrates the decision-making process for validating the compound.
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Sample: Hydroxyethyl Erucamidopropyl
Dimonium Chloride

Step 1: FTIR Analysis
Check: Amide I (1650), OH (3400)

Step 2: 1H NMR (CDCl3)
Check: Vinyl (5.34), N-Me (3.3)

Step 3: ESI-MS
Target: m/z 503.5

Data Match?

VALIDATED
Structure Confirmed

Yes

INVESTIGATE
Check Impurities

No

Click to download full resolution via product page

Figure 2: Step-by-step validation workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

